Tert-butyl 7-chloro-2,6-naphthyridin-3-ylcarbamate

• Molecular Formula: C13H14ClN3O2
• Molecular Weight: 279.72 g/mol
• IUPAC Name: tert-butyl N-(7-chloro-2,6-naphthyridin-3-yl)carbamate
• InChI: InChI=1S/C13H14ClN3O2/c1-13(2,3)19-12(18)17-11-5-9-6-15-10(14)4-8(9)7-16-11/h4-7H,1-3H3,(H,16,17,18)
• InChI Key: RLQVQXUUPIBZAK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=NC=C2C=C(N=CC2=C1)Cl

Description

Tert-butyl 7-chloro-2,6-naphthyridin-3-ylcarbamate is a useful research compound. Its molecular formula is C13H14ClN3O2 and its molecular weight is 279.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 7-chloro-2,6-naphthyridine-3-carboxylic acid (360 mg, 1.8 mmol), tert-butyl alcohol (3.4 mL), N,N-diisopropylethylamine (1 mL, 5.6 mmol), and diphenylphosphonic azide (1.0 mL, 4.5 mmol) in toluene (6 mL) was heated at 110° C. for 1 hour. The cooled reaction mixture was diluted with ethyl acetate (50 mL) and washed with water (50 mL). The organic layer was separated, dried over sodium sulfate, filtered, and evaporated in vacuo to afford a residue that was purified by flash chromatography (silica, 12 g, ISCO, 0-60% ethyl acetate in heptane) to afford the title compound as a pale yellow solid (410 mg, 83%), which was used in the next step without further purification.